Cas no 696-42-4 (5-Fluoronicotinonitrile)

5-Fluoronicotinonitrile structure

Product Name:5-Fluoronicotinonitrile

CAS No:696-42-4

MF:C₆H₃FN₂

MW:122.09982419014

MDL:MFCD09027295

CID:502613

PubChem ID:22463471

Update Time:2025-04-19

5-Fluoronicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Fluoronicotinonitrile
- 3-Fluoro-5-cyanopyridine
- 3-Pyridinecarbonitrile,5-fluoro-
- 5-fluoropyridine-3-carbonitrile
- 5-Fluoro-3-cyanopyridine
- 3-Cyano-5-fluoropyridine
- 5-fluoro-nicotinonitrile
- 5-fluoro-3-pyridinecarbonitrile
- LQJWCPZRNHAVJD-UHFFFAOYSA-N
- 5-fluoranylpyridine-3-carbonitrile
- STL555827
- KM1294
- BBL102028
- VP13447
- AB49149
- RP00682
- AB0020480
- ST2404
- PS-9221
- J-517557
- A836583
- 5-AMINO-1-PHENYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLICACID
- EN300-254981
- MFCD09027295
- DTXSID90625802
- Z1201624890
- SY101450
- 696-42-4
- CS-0044081
- AKOS005064059
- SCHEMBL3409149
- MDL： MFCD09027295
- Inchi： 1S/C6H3FN2/c7-6-1-5(2-8)3-9-4-6/h1,3-4H
- InChI Key： LQJWCPZRNHAVJD-UHFFFAOYSA-N
- SMILES： FC1=CN=CC(C#N)=C1

Computed Properties

Exact Mass: 122.02800
Monoisotopic Mass: 122.02802627g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 137
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 36.7

Experimental Properties

Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 50-54℃
Boiling Point: 182.2±20.0 ºC (760 Torr),
Flash Point: 64.0±21.8 ºC,
Solubility: Slightly soluble (4.9 g/l) (25 º C),
PSA: 36.68000
LogP: 1.09238

5-Fluoronicotinonitrile Security Information

Hazard Statement： Irritant
Hazardous Material Identification：
TSCA：N

5-Fluoronicotinonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoronicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F186092-1g	5-Fluoronicotinonitrile	696-42-4	98%	1g	¥258.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F186092-5g	5-Fluoronicotinonitrile	696-42-4	98%	5g	¥1032.90	2023-09-02
Fluorochem	047905-250mg	5-Fluoronicotinonitrile	696-42-4	97%	250mg	￡28.00	2022-02-28
Fluorochem	047905-1g	5-Fluoronicotinonitrile	696-42-4	97%	1g	￡70.00	2022-02-28
Fluorochem	047905-10g	5-Fluoronicotinonitrile	696-42-4	97%	10g	￡391.00	2022-02-28
Alichem	A026002373-5g	3-Cyano-5-fluoropyridine	696-42-4	97%	5g	$565.19	2023-09-01
Alichem	A026002373-10g	3-Cyano-5-fluoropyridine	696-42-4	97%	10g	$952.68	2023-09-01
Matrix Scientific	071630-25g	3-Fluoro-5-cyanopyridine, 98%	696-42-4	98%	25g	$950.00	2023-09-08
Matrix Scientific	071630-5g	3-Fluoro-5-cyanopyridine, 98%	696-42-4	98%	5g	$279.00	2023-09-08
Matrix Scientific	071630-1g	3-Fluoro-5-cyanopyridine, 98%	696-42-4	98%	1g	$85.00	2023-09-08

5-Fluoronicotinonitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:696-42-4)5-Fluoronicotinonitrile

Order Number:A836583

Stock Status:in Stock

Quantity:25g/10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:37

Price ($):451.0/270.0

Email:sales@amadischem.com

Product Official Link

5-Fluoronicotinonitrile Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

696-42-4 (5-Fluoronicotinonitrile) Related Products

Recommended suppliers